Cas no 107100-16-3 (5-Bromo-3,4-dimethylbenzene-1,2-diamine)

• Product Name: 5-Bromo-3,4-dimethylbenzene-1,2-diamine
• CAS No: 107100-16-3
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• MDL: MFCD00052696
• CID: 134412
• PubChem ID: 2774624
• Update Time: 2024-11-03

5-Bromo-3,4-dimethylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine,5-bromo-3,4-dimethyl-
• 5-Bromo-2-(dimethylamino)-6-methyl pyridine
• 1,2-Benzenediamine,5-bromo-3,4-dimethyl
• 4-bromo-2,3-dimethyl-1,2-benzenediamine
• 5-Brom-3,4-dimethyl-o-phenylendiamin
• 5-Bromo-3,4-dimethylbenzene-1,2-diamine
• 6-Bromo-3,4-diamino-o-xylene
• 5-broMo-3,4-diMethyl-2-aMino-aniline
• 5-BROMO-3,4-DIMETHYL-1,2-DIAMINOBENZENE
• 5-BROMO-1,2-DIAMINO-3,4-DIMETHYLBENZENE
• 6-Bromo-3,4-diamino-o-xylene, 5-Bromo-3,4-dimethylphenylene-1,2-diamine
• 107100-16-3
• PS-4162
• MFCD00052696
• FT-0620115
• SCHEMBL703842
• F96671
• CS-0314347
• 5-bromo-3,4-dimethyl-benzene-1,2-diamine
• W-204622
• A801582
• SB77006
• VVZQTDJQVSDRAY-UHFFFAOYSA-N
• DTXSID70379134
• BP-10133
• AKOS015912372
• SY333238
• 5-Bromo-2-(dimethylamino)-6-methylpyridine
• 5-Bromo-3,4-dimethylbenzene-1,2-diamine, 90+%
• DB-004905

• MDL： MFCD00052696
• Inchi： 1S/C8H11BrN2/c1-4-5(2)8(11)7(10)3-6(4)9/h3H,10-11H2,1-2H3
• InChI Key： VVZQTDJQVSDRAY-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(C)=C1C)N)N

Computed Properties

• Exact Mass: 214.01100
• Monoisotopic Mass: 214.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2
• XLogP3: 2

Experimental Properties

• Density: 1.506
• Melting Point: 70 °C
• Boiling Point: 314.7°Cat760mmHg
• Flash Point: 144.2°C
• Refractive Index: 1.65
• PSA: 52.04000
• LogP: 3.39270

5-Bromo-3,4-dimethylbenzene-1,2-diamine Security Information

• Hazard Statement： Harmful
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S22; S24/25
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S22-24/25